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An In-depth Technical Guide to the IUPAC Nomenclature of Thiol Compounds

For researchers, scientists, and drug development professionals, a precise and universally

understood system of chemical nomenclature is paramount. The International Union of Pure

and Applied Chemistry (IUPAC) provides this systematic framework, ensuring that a chemical

name corresponds to a single, unambiguous molecular structure. This guide offers a detailed

exploration of the IUPAC nomenclature for thiol compounds, substances characterized by the

presence of a sulfhydryl (-SH) functional group.

Core Principles of Thiol Nomenclature
The naming of thiols follows a logical set of rules, closely related to the nomenclature of

alcohols. The primary methods involve the use of a specific suffix when the thiol group is the

principal functional group, or a prefix when it is treated as a substituent.

Identifying the Principal Functional Group
The first step in naming an organic compound is to identify the principal functional group, which

determines the suffix of the name. The priority of functional groups is established by IUPAC,

and the thiol group (-SH) holds a specific position in this hierarchy. Generally, carboxylic acids,

their derivatives, aldehydes, ketones, and alcohols have higher priority than thiols.

The Suffix Method: When the Thiol Group is Principal
When the -SH group is the highest-priority functional group in a molecule, the compound is

named by appending the suffix "-thiol" to the name of the parent alkane. The "e" from the end
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of the alkane name is retained.[1]

Rule 2.1: Longest Carbon Chain: Identify the longest continuous carbon chain that contains

the -SH group. This chain forms the base name of the compound.

Rule 2.2: Numbering the Chain: Number the carbon atoms of the parent chain starting from

the end that gives the carbon atom bonded to the -SH group the lowest possible number.[2]

Rule 2.3: Assembling the Name: The name is constructed by stating the locant (position

number) of the -SH group, followed by the name of the parent alkane, and then the suffix "-

thiol".

Example:

CH₃CH₂SH: The longest carbon chain has two carbons (ethane). The -SH group is on

carbon 1. Thus, the name is Ethanethiol.[3]

CH₃CH(SH)CH₂CH₃: The longest chain is butane. Numbering from the left gives the -SH

group position 2, while numbering from the right gives it position 3. The lower number is

chosen, so the name is Butan-2-thiol.

The Prefix Method: When the Thiol Group is a
Substituent
If a functional group with a higher priority than the thiol group is present in the molecule, the -

SH group is named as a substituent using the prefix "mercapto-" or "sulfanyl-".[2][4] The

principal functional group dictates the suffix of the name.[2]

Rule 3.1: Identifying the Principal Group and Parent Chain: Determine the highest priority

functional group and the longest carbon chain containing it.

Rule 3.2: Numbering the Chain: Number the parent chain to give the principal functional

group the lowest possible locant.

Rule 3.3: Assembling the Name: Name the -SH group as a "mercapto-" or "sulfanyl-"

substituent, indicating its position with a number. The substituents are listed in alphabetical

order.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3766385/
https://en.wikipedia.org/wiki/Thiol
https://en.wikipedia.org/wiki/Ethanethiol
https://en.wikipedia.org/wiki/Thiol
https://tools.thermofisher.com/content/sfs/manuals/mp06060.pdf
https://en.wikipedia.org/wiki/Thiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Example:

HSCH₂CH₂OH: The alcohol group (-OH) has higher priority than the thiol group (-SH).[5] The

parent chain is ethanol. The -OH group is on carbon 1, and the -SH group is on carbon 2.

The name is 2-Mercaptoethanol or 2-Sulfanylethanol.

Naming Cyclic Thiols
For cyclic compounds where the -SH group is attached to the ring, the compound is named by

adding the suffix "-thiol" to the name of the cycloalkane. The carbon atom bearing the -SH

group is assigned as position 1.[2]

Example:

A cyclohexane ring with an attached -SH group is named Cyclohexanethiol.

Compounds with Multiple Thiol Groups
If a molecule contains more than one -SH group, prefixes such as "di-", "tri-", etc., are used

before the "-thiol" suffix. The locants for each -SH group are included in the name.

Example:

HSCH₂CH₂SH: The parent chain is ethane, and there are two thiol groups on carbons 1 and

2. The name is Ethane-1,2-dithiol.

Data Presentation
For the drug development professional and researcher, quantitative data provides critical

context for understanding the physicochemical properties of thiol-containing molecules.
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Property Compound Value

pKa Methanethiol 10.4

Ethanethiol 10.6

Butanethiol 10.5[2]

Thiophenol 6.6

Pentafluorothiophenol 2.68[2]

C-S Bond Length Methanethiol ~180 pm[2]

C-S-H Bond Angle Alkanethiols ~90-100°

Experimental Protocols
A foundational understanding of the synthesis and quantification of thiols is essential for their

practical application in research and development.

Protocol 1: Synthesis of Ethanethiol
This protocol describes a common laboratory method for the preparation of ethanethiol via the

reaction of an ethyl halide with sodium hydrosulfide.

Materials:

Ethyl bromide (or ethyl iodide)

Sodium hydrosulfide (NaSH)

Ethanol (solvent)

Round-bottom flask

Reflux condenser

Heating mantle

Distillation apparatus
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Procedure:

A solution of sodium hydrosulfide in ethanol is prepared in a round-bottom flask.

Ethyl bromide is added dropwise to the stirred solution.

The reaction mixture is heated under reflux for a specified period to ensure the completion of

the nucleophilic substitution reaction.

After cooling, the reaction mixture is diluted with water and the ethanethiol is separated.

The crude ethanethiol is then purified by distillation.

Protocol 2: Quantification of Thiols using Ellman's Test
Ellman's test is a widely used spectrophotometric method for the quantification of free

sulfhydryl groups in a sample.

Materials:

Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid) or DTNB)

Buffer solution (e.g., Tris buffer, pH 8.0)

Sample containing the thiol compound

Spectrophotometer

Procedure:

A solution of Ellman's reagent is prepared in the buffer.

The thiol-containing sample is added to the reagent solution.

The reaction proceeds, wherein the thiol reduces DTNB to 2-nitro-5-thiobenzoate (TNB²⁻),

which is a yellow-colored product.

The absorbance of the resulting solution is measured at 412 nm using a spectrophotometer.
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The concentration of the thiol is determined by using the Beer-Lambert law, with the known

molar extinction coefficient of TNB²⁻ (14,150 M⁻¹cm⁻¹ at pH 8.0).

Mandatory Visualization
To further clarify the systematic approach to naming thiols, the following diagrams illustrate the

logical workflows.
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Caption: A flowchart illustrating the decision-making process for the IUPAC naming of thiol

compounds.
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Caption: A simplified diagram of a thiol-based redox signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://tools.thermofisher.com/content/sfs/manuals/mp06060.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/02%3A_Fundamental_of_Organic_Structures/2.04%3A_IUPAC_Naming_of_Organic_Compounds_with_Functional_Groups
https://www.benchchem.com/product/b3054696#iupac-nomenclature-for-thiol-compounds
https://www.benchchem.com/product/b3054696#iupac-nomenclature-for-thiol-compounds
https://www.benchchem.com/product/b3054696#iupac-nomenclature-for-thiol-compounds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3054696?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

